Cas no 291279-53-3 (1H-Pyrazolo[3,4-d]pyrimidin-4-ol,conjugate monoacid (9CI))
291279-53-3 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidin-4-ol,conjugate monoacid (9CI)
CAS No:291279-53-3
MF:C5H4N4O
MW:136.111459732056
CID:249060
PubChem ID:45038092
Update Time:2025-04-19
1H-Pyrazolo[3,4-d]pyrimidin-4-ol,conjugate monoacid (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-d]pyrimidin-4-ol,conjugate monoacid (9CI)
- 691008-24-9
- 3H-PYRAZOLO[3,4-D]PYRIMIDIN-4-OL
- 291279-53-3
- 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-, radical ion(1+)
-
- Inchi: 1S/C5H4N4O/c10-5-3-1-8-9-4(3)6-2-7-5/h1-2,4H,(H,6,7,10)
- InChI Key: DDAXVWRXGBQKGK-UHFFFAOYSA-N
- SMILES: O=C1C2=CN=NC2N=CN1
Computed Properties
- Exact Mass: 136.03851076g/mol
- Monoisotopic Mass: 136.03851076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 66.2Ų
1H-Pyrazolo[3,4-d]pyrimidin-4-ol,conjugate monoacid (9CI) Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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